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Compound of Interest

Compound Name: Iron(III) nitrate nonahydrate

Cat. No.: B148018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a standard solution of iron(III)

nitrate. Accurate preparation of standard solutions is critical for the reliability and reproducibility

of experimental results in research and development.

Overview
Iron(III) nitrate, also known as ferric nitrate, is a chemical compound with the formula Fe(NO₃)₃.

It is commonly available as the nonahydrate, Fe(NO₃)₃·9H₂O, which appears as pale violet,

deliquescent crystals.[1] Solutions of iron(III) nitrate are acidic and appear yellow or brown due

to hydrolysis; the addition of a small amount of nitric acid can inhibit this process.[1] These

solutions are utilized in various applications, including as a catalyst for the synthesis of sodium

amide and in the preparation of other iron compounds.[1]

Safety Precautions
Iron(III) nitrate is an oxidizer and can intensify fires.[2][3] It causes serious eye damage and

skin irritation.[2][3][4] Inhalation may cause respiratory irritation.[5] Always handle this chemical

in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective

equipment (PPE).

Required Personal Protective Equipment (PPE):
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Safety goggles with side shields or a face shield[2][6]

Chemical-resistant gloves (e.g., nitrile)[4][6]

Lab coat[2][4]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water.

Seek medical attention if irritation persists.[2][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][4]

Materials and Equipment
Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

Deionized or distilled water

Nitric acid (HNO₃), 1 M solution (optional, to prevent hydrolysis)

Volumetric flasks (various sizes)

Beakers

Graduated cylinders

Analytical balance

Spatula

Wash bottle
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Magnetic stirrer and stir bar (optional)

Funnel

Experimental Protocol
This protocol outlines the steps for preparing a standard solution of iron(III) nitrate. The

quantities provided in the tables below are for preparing solutions of common molarities.

4.1. Calculation of Required Mass

To prepare a solution of a specific molarity, use the following formula:

Mass (g) = Molarity (mol/L) × Molar Mass ( g/mol ) × Volume (L)

The molar mass of iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) is 404.00 g/mol .[7]

4.2. Step-by-Step Procedure

Weighing: Accurately weigh the required amount of iron(III) nitrate nonahydrate using an

analytical balance and a clean, dry beaker.

Dissolving: Add a small amount of deionized or distilled water to the beaker to dissolve the

solid. To prevent hydrolysis and the formation of a yellow solution, a small amount of 1 M

nitric acid can be used for dissolution.[1][8]

Transfer: Carefully transfer the dissolved solution into the appropriate size volumetric flask

using a funnel.

Rinsing: Rinse the beaker multiple times with small volumes of deionized or distilled water

and transfer the rinsings into the volumetric flask to ensure all the solute is transferred.

Dilution: Add deionized or distilled water to the volumetric flask until the bottom of the

meniscus touches the calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is thoroughly

mixed and homogenous.[8]
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Storage: Transfer the prepared solution to a clean, labeled storage bottle. Do not store

solutions in volumetric flasks.[9] Store in a cool, dry, and well-ventilated place away from

combustible materials.[2]

Data Presentation
The following tables provide the required mass of iron(III) nitrate nonahydrate for preparing

standard solutions of various concentrations and volumes.

Table 1: Mass of Fe(NO₃)₃·9H₂O Required for 100 mL Solutions

Desired Molarity (mol/L) Mass of Fe(NO₃)₃·9H₂O (g)

0.01 M 0.404 g

0.05 M 2.020 g

0.1 M 4.040 g

0.2 M 8.080 g

0.5 M 20.200 g

1.0 M 40.400 g

Table 2: Mass of Fe(NO₃)₃·9H₂O Required for 250 mL Solutions

Desired Molarity (mol/L) Mass of Fe(NO₃)₃·9H₂O (g)

0.01 M 1.010 g

0.05 M 5.050 g

0.1 M 10.100 g

0.2 M 20.200 g

0.5 M 50.500 g

1.0 M 101.000 g
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Table 3: Mass of Fe(NO₃)₃·9H₂O Required for 500 mL Solutions

Desired Molarity (mol/L) Mass of Fe(NO₃)₃·9H₂O (g)

0.01 M 2.020 g

0.05 M 10.100 g

0.1 M 20.200 g

0.2 M 40.400 g

0.5 M 101.000 g

1.0 M 202.000 g

Table 4: Mass of Fe(NO₃)₃·9H₂O Required for 1000 mL (1 L) Solutions

Desired Molarity (mol/L) Mass of Fe(NO₃)₃·9H₂O (g)

0.01 M 4.040 g

0.05 M 20.200 g

0.1 M 40.400 g

0.2 M 80.800 g

0.5 M 202.000 g

1.0 M 404.000 g
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Workflow for Preparing Iron(III) Nitrate Standard Solution

Calculate Required Mass
of Fe(NO3)3·9H2O

Weigh Fe(NO3)3·9H2O
on Analytical Balance

Dissolve Solid in
Deionized Water/Dilute HNO3

Transfer Solution to
Volumetric Flask

Rinse Beaker and
Add Rinsings to Flask

Dilute to Volume with
Deionized Water

Stopper and Mix
Thoroughly

Transfer to Labeled
Storage Bottle

Click to download full resolution via product page

Caption: Workflow for Preparing Iron(III) Nitrate Standard Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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